Cas no 1270509-72-2 (2,2,2-trifluoro-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine)
2,2,2-trifluoro-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1270509-72-2
- 2,2,2-trifluoro-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine
- EN300-1937156
- 2,2,2-trifluoro-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine
-
- MDL: MFCD18702443
- Inchi: 1S/C11H10F3N3/c12-11(13,14)10(15)8-2-4-9(5-3-8)17-7-1-6-16-17/h1-7,10H,15H2
- InChI Key: OSZBTEGVSCFKCZ-UHFFFAOYSA-N
- SMILES: FC(C(C1C=CC(=CC=1)N1C=CC=N1)N)(F)F
Computed Properties
- Exact Mass: 241.08268182g/mol
- Monoisotopic Mass: 241.08268182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.8Ų
2,2,2-trifluoro-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1937156-0.05g |
2,2,2-trifluoro-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine |
1270509-72-2 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1937156-0.1g |
2,2,2-trifluoro-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine |
1270509-72-2 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1937156-0.25g |
2,2,2-trifluoro-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine |
1270509-72-2 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1937156-0.5g |
2,2,2-trifluoro-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine |
1270509-72-2 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1937156-1.0g |
2,2,2-trifluoro-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine |
1270509-72-2 | 1g |
$1272.0 | 2023-05-27 | ||
| Enamine | EN300-1937156-2.5g |
2,2,2-trifluoro-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine |
1270509-72-2 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1937156-5.0g |
2,2,2-trifluoro-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine |
1270509-72-2 | 5g |
$3687.0 | 2023-05-27 | ||
| Enamine | EN300-1937156-10.0g |
2,2,2-trifluoro-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine |
1270509-72-2 | 10g |
$5467.0 | 2023-05-27 | ||
| Enamine | EN300-1937156-1g |
2,2,2-trifluoro-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine |
1270509-72-2 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1937156-5g |
2,2,2-trifluoro-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine |
1270509-72-2 | 5g |
$2858.0 | 2023-09-17 |
2,2,2-trifluoro-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2,2,2-trifluoro-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine
Recent Advances in the Study of 2,2,2-Trifluoro-1-(4-(1H-Pyrazol-1-yl)Phenyl)Ethan-1-Amine (CAS: 1270509-72-2)
The compound 2,2,2-trifluoro-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-amine (CAS: 1270509-72-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the unique structural features of 2,2,2-trifluoro-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-amine, which include a trifluoromethyl group and a pyrazole moiety. These functional groups are known to enhance the compound's metabolic stability and binding affinity to biological targets. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields and purity.
In vitro and in vivo studies have demonstrated that 2,2,2-trifluoro-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-amine exhibits promising activity as a modulator of specific neurotransmitter receptors. For instance, it has shown selective binding to serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Additionally, its pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration, make it a viable candidate for further preclinical development.
Recent computational studies have also provided insights into the molecular interactions between 2,2,2-trifluoro-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-amine and its target receptors. Molecular docking simulations have revealed key binding residues and hydrogen bonding interactions that contribute to its high affinity and selectivity. These findings are instrumental in guiding the design of derivatives with improved efficacy and reduced off-target effects.
Despite these promising results, challenges remain in the development of 2,2,2-trifluoro-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-amine as a therapeutic agent. Issues such as potential toxicity and metabolic stability in humans need to be addressed through comprehensive preclinical and clinical studies. Future research directions may include the synthesis of analogs to optimize pharmacological properties and the evaluation of its efficacy in animal models of disease.
In conclusion, 2,2,2-trifluoro-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-amine represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity warrant further investigation to fully elucidate its therapeutic potential. Continued research in this area may lead to the discovery of new drugs for the treatment of neurological and psychiatric disorders.
1270509-72-2 (2,2,2-trifluoro-1-4-(1H-pyrazol-1-yl)phenylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)